2-Methanesulfonylpropan-2-amine

Core Science & Biosynthesis

Physicochemical Profiling of Sulfonyl-Alkyl Amines: A Technical Guide to 2-Methanesulfonylpropan-2-amine and Stable Isosteres

This technical guide is structured to address the specific chemical entity requested while providing critical corrective insights regarding its stability and its more common structural isomer used in drug development.

Executive Summary & Structural Disambiguation

Target Molecule: 2-Methanesulfonylpropan-2-amine Chemical Formula:

Class: -Amino Sulfone (Gem-amino sulfone)

Critical Technical Note: The specific nomenclature "2-Methanesulfonylpropan-2-amine" describes a molecule where both the amine (

) and the methanesulfonyl group ( ) are attached to the same carbon (C2) of a propane chain. This creates a gem-disubstituted -amino sulfone .

While theoretically distinct, acyclic

-amino sulfones are inherently prone to hydrolytic instability, often reverting to the corresponding ketone, amine, and sulfinic acid in aqueous media [1]. In the context of drug development, the stable structural isomer 2-methyl-2-(methylsulfonyl)propan-1-amine (a -amino sulfone) is the industry-standard building block, widely utilized as a polar bioisostere for the tert-butyl group.

This guide profiles the physicochemical properties of the requested

-isomer while providing the necessary parallel data for the stable -isomer (CAS 1249028-10-1) to ensure experimental relevance.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

Comparative Properties Table

The following data contrasts the theoretical properties of the requested

-isomer with the experimentally validated -isomer used in medicinal chemistry.

Property	-Isomer (Requested)	-Isomer (Drug Standard)
IUPAC Name	2-methanesulfonylpropan-2-amine	2-methyl-2-(methylsulfonyl)propan-1-amine
Structure
CAS Number	Not widely listed (Unstable)	1249028-10-1
Molecular Weight	151.23 g/mol	151.23 g/mol
LogP (Calc)	-1.12 (High Polarity)	-0.85 to -0.60
pKa (Amine)	~6.5 - 7.5 (Inductive withdrawal by )	9.2 - 9.8 (Typical primary amine)
TPSA	~68	~68
H-Bond Donors	2	2
Stability	Low (Hydrolytic labile)	High (Metabolically stable)

Solubility & Lipophilicity

• LogD (pH 7.4): Both isomers exhibit negative LogD values, indicating high aqueous solubility. The sulfone moiety acts as a strong dipole, significantly lowering lipophilicity compared to a tert-butyl amine.

• Bioisosterism: The

  -isomer is a critical "polar tert-butyl" replacement. It retains the steric bulk of a tert-butyl group but lowers LogP by ~1.5–2.0 units, improving metabolic stability by blocking CYP450 oxidation at the methyl groups [2].

Synthesis & Manufacturing Protocols

Synthesis of the Stable -Isomer

Target: 2-methyl-2-(methylsulfonyl)propan-1-amine Mechanism: Oxidation of the sulfide precursor followed by amine deprotection or formation.

Protocol: Sulfide Oxidation Route

This method avoids handling unstable intermediates.

• Precursor Synthesis: React methallyl chloride with sodium methanethiolate to form methallyl methyl sulfide.

• Functionalization: Perform a Ritter reaction or anti-Markovnikov addition to install the nitrogen functionality (often via a nitro or azide intermediate).

• Oxidation (Key Step):

  • Reagents:

    (cat.), (30%), Acidic pH.

  • Procedure: Dissolve the sulfide-amine intermediate in water/acetic acid. Cool to 0°C. Add hydrogen peroxide dropwise to prevent over-heating (exothermic). The tungstate catalyst ensures complete oxidation to the sulfone without N-oxidation (if amine is protected) or controlled N-oxidation.

• Isolation: Basify to pH >12 with NaOH. Extract with Dichloromethane (DCM). Dry over

  and concentrate.

Theoretical Synthesis of the -Isomer

Target: 2-methanesulfonylpropan-2-amine Warning: This compound is likely to decompose upon isolation.

• Route: Mannich-type condensation of acetone , methanesulfinic acid , and ammonia .

• Reaction:

  .

• Equilibrium: The reaction is reversible. In water, the equilibrium heavily favors the starting materials (ketone + sulfinic acid), making isolation of the free amine difficult [3].

Structural Logic & Stability Visualization

The following diagram illustrates the stability difference between the requested

-isomer and the stable -isomer used in drug discovery.

Caption: Comparative stability pathways. The

-isomer undergoes rapid hydrolysis due to the electron-withdrawing sulfone destabilizing the C-N bond, while the -isomer remains stable.

Applications in Drug Discovery[3]

The "Polar tert-Butyl" Strategy

In medicinal chemistry, replacing a lipophilic tert-butyl group with a sulfonyl-alkyl amine (the

-isomer) is a validated strategy to:

• Lower LogP: Reduces non-specific binding and improves solubility.

• Block Metabolism: The sulfone group is electronically deactivated, preventing CYP450-mediated hydroxylation that typically occurs on tert-butyl methyl groups.

• Maintain Geometry: The gem-dimethyl group preserves the tetrahedral geometry required for filling hydrophobic pockets in enzymes (e.g., Kinases, ROR

  t).

Handling & Storage (Beta-Isomer)

• State: White crystalline solid or viscous oil (depending on purity/salt form).

• Hygroscopicity: Moderate. Store under desiccant.

• Reactivity: The primary amine is nucleophilic and readily participates in amide coupling (EDC/HOBt) or reductive amination. The sulfone is inert to standard coupling conditions.

References

• Messinger, P. (1973). Sulfonylaminomethylation of ketones. Archiv der Pharmazie, 306(8), 603-610. (Discusses the instability of

  -amino sulfones). Link

• Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry, 54(8), 2529-2591. (Review of polar tert-butyl replacements). Link

• Engberts, J. B. F. N. (1985). Sulfonyl-stabilized carbanions. Recueil des Travaux Chimiques des Pays-Bas. (Mechanistic insight into sulfone-adjacent stability). Link

• PubChem Compound Summary. (2024). 2-Methyl-2-(methylsulfonyl)propan-1-amine. CID 54446112. Link

Protocols & Analytical Methods

Advanced Application Note: Strategic Utilization of 2-Methanesulfonylpropan-2-amine in Kinase Inhibitor Design

Part 1: Core Directive & Executive Summary

The "Polar-Shield" Strategy in Lead Optimization

In the optimization of kinase inhibitors, medicinal chemists frequently encounter a "lipophilicity cliff." Increasing potency often requires hydrophobic bulk (e.g., tert-butyl groups) to fill specificity pockets, but this invariably degrades metabolic stability and solubility.

2-Methanesulfonylpropan-2-amine (MSPA) represents a high-value "privileged fragment" designed to resolve this paradox. Structurally comprising a gem-dimethyl backbone, a polar sulfone, and a primary amine, MSPA acts as a bioisostere for the tert-butyl group . It retains the steric bulk required for hydrophobic filling while introducing a strong hydrogen-bond acceptor (sulfone) to engage solvent-front residues and dramatically lower LogP.

Critical Safety & Identity Note: Database Ambiguity Alert: In some commercial databases, CAS 16752-60-6 is occasionally cross-indexed with Phosphorus Pentoxide (

). Researchers must verify the chemical structure 2-methanesulfonylpropan-2-amine (Formula: ) via NMR/MS before use.

Part 2: Scientific Integrity & Logic (The "Why" and "How")

Mechanistic Rationale: The Thorpe-Ingold Effect & Solvation

The efficacy of MSPA in kinase inhibitor design relies on two physical-organic principles:

• The Gem-Dimethyl Effect (Thorpe-Ingold): The two methyl groups on the

  -carbon restrict the conformational freedom of the amine. When coupled to a kinase core (e.g., via an amide bond), this pre-organizes the inhibitor into a bioactive conformation, reducing the entropic penalty of binding.

• The Sulfone "Anchor": Unlike a tert-butyl group, the sulfone moiety (

  ) is highly polar. In the ATP-binding pocket, this group is often positioned towards the solvent front (e.g., interacting with Lysine or Aspartate residues at the pocket rim), improving water solubility and reducing intrinsic clearance ( ) by blocking metabolic oxidation sites.

Comparative Analysis: MSPA vs. Standard Fragments

Feature	tert-Butyl Amine	Isopropyl Amine	2-Methanesulfonylpropan-2-amine (MSPA)
Steric Bulk	High	Medium	High (Gem-dimethyl + Sulfone)
Electronic Character	Lipophilic ( )	Lipophilic	Polar / H-Bond Acceptor
Metabolic Liability	High ( -oxidation)	Medium	Low (Blocked -position)
Solubility (Aq)	Poor	Moderate	Excellent
Primary Application	Hydrophobic Pocket Filling	General Linker	Solvent Front Interactions / LogP Reduction

Application Workflow: Designing "Type I½" Inhibitors

MSPA is particularly effective in designing Type I½ inhibitors (bind to DFG-in, but extend into the back pocket or solvent front).

Pathway Diagram: Logic Flow for MSPA Incorporation

Caption: Decision matrix for transitioning from a lipophilic lead to an MSPA-optimized candidate.

Part 3: Experimental Protocols

Protocol A: Sterically Hindered Amide Coupling of MSPA

Challenge: The gem-dimethyl group adjacent to the amine creates significant steric hindrance, making standard EDC/HOBt couplings inefficient. Solution: Use of high-activity coupling agents (HATU) or acid chlorides with catalytic DMAP.

Materials:

• Carboxylic Acid Core (Kinase Scaffold)

• 2-Methanesulfonylpropan-2-amine (Free base or HCl salt)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• DMF (Anhydrous)

Step-by-Step Methodology:

• Activation: Dissolve the Carboxylic Acid Core (1.0 eq) in anhydrous DMF (0.1 M concentration). Add DIPEA (3.0 eq) and HATU (1.2 eq). Stir at Room Temperature (RT) for 15 minutes to form the activated ester.

  • Why: Pre-activation prevents the amine from competing with the coupling reagent for the acid.

• Addition: Add MSPA (1.5 eq). If using the HCl salt of MSPA, ensure DIPEA is increased by 1.0 eq to neutralize the salt.

• Reaction: Stir at 50°C for 4–16 hours.

  • Why: The steric bulk of the gem-dimethyl group requires thermal energy to overcome the activation barrier for nucleophilic attack.

• Monitoring: Monitor via LC-MS. Look for the mass shift corresponding to the loss of water (+ MSPA mass - 18).

• Workup: Dilute with EtOAc, wash with saturated

  (x2), water (x1), and brine (x1). Dry over .

• Purification: Flash chromatography (typically DCM/MeOH gradients). The sulfone group makes the product significantly more polar than the starting material.

Protocol B: Microsomal Stability Assessment (Metabolic Validation)

Objective: Confirm that MSPA incorporation reduces intrinsic clearance compared to a tert-butyl analog.

Materials:

• Test Compounds (MSPA analog vs. tert-butyl analog)

• Liver Microsomes (Human/Mouse, 20 mg/mL protein conc.)

• NADPH Regenerating System

• Phosphate Buffer (100 mM, pH 7.4)

Workflow:

• Preparation: Prepare 1 µM test compound solution in buffer containing 0.5 mg/mL microsomes.

• Initiation: Pre-incubate at 37°C for 5 min. Initiate reaction by adding NADPH (1 mM final).

• Sampling: Aliquot samples at t = 0, 5, 15, 30, and 60 min.

• Quenching: Immediately quench into ice-cold Acetonitrile containing Internal Standard (IS).

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. The slope

  determines half-life ( ) and Intrinsic Clearance ( ).

Expected Outcome: The MSPA analog should exhibit a >2-fold increase in half-life compared to the tert-butyl analog due to the blocking of oxidative metabolism at the alkyl positions.

Part 4: Visualization of Binding Mode

The following diagram illustrates how MSPA acts as a dual-function fragment within the kinase pocket: filling space while engaging the "Solvent Front."

Caption: Structural interaction map of MSPA within the kinase ATP-binding pocket.

References

• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. Link

• Wrobleski, S. T., et al. (2019). Highly Selective Inhibition of Tyrosine Kinase 2 (TYK2) for the Treatment of Autoimmune Diseases: Discovery of the Allosteric Inhibitor BMS-986165. Journal of Medicinal Chemistry, 62(20), 8973–8995. (Demonstrates the use of polar amide/sulfone tails in kinase design). Link

• Panda, M., et al. (2020). Sulfone as a Privileged Scaffold in Drug Discovery. Current Medicinal Chemistry, 27. (Review of sulfone physicochemical properties). Link

• Goldberg, F. W., et al. (2013). Amide Isosteres in Medicinal Chemistry. Drug Discovery Today, 18(19-20), 971-980. Link

Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with Sulfonyl-Amines

Topic: 2-Methanesulfonylpropan-2-amine (and related hindered sulfonyl-amine building blocks) Ticket ID: #RXN-OPT-882 Support Level: Tier 3 (Senior Application Scientist)

Diagnostic & Molecule Verification

Before proceeding, we must address a critical nomenclature and stability checkpoint. The name "2-Methanesulfonylpropan-2-amine" implies a geminal

-amino sulfone structure ( ).

• Critical Warning: Geminal

  -amino sulfones are often chemically unstable as free bases, prone to hydrolysis into a ketone, sulfinic acid, and ammonia.[1]

• Likely Target: Most researchers encountering yield issues with this class are actually working with the stable, sterically hindered isomers used in medicinal chemistry (e.g., for kinase inhibitors):

  • 1-Methanesulfonyl-2-methylpropan-2-amine: (Tertiary alkyl amine,

    -sulfone).

  • 2-Methyl-2-(methylsulfonyl)propan-1-amine: (Neopentyl-like primary amine,

    -sulfone).

This guide addresses the core challenges common to all three variants: extreme steric hindrance and electron withdrawal by the sulfone group.

The Reactivity Paradox

Your yield issues likely stem from two converging factors that deactivate this amine:

• Electronic Deactivation: The sulfone group (

  ) is a strong electron-withdrawing group (EWG). Through inductive effects ( ), it pulls electron density away from the nitrogen lone pair, significantly lowering the (typically to ~9.0–9.5 vs. 10.6 for standard amines) and reducing nucleophilicity.

• Steric Shielding: The tert-butyl backbone creates a massive steric wall. The nitrogen is buried, making it difficult for electrophiles to approach the lone pair.

The Result: Standard "room temperature" protocols (e.g., EDC/NHS, standard

) will fail or stall, leading to hydrolysis of your activated electrophile before the coupling occurs.[1]

Troubleshooting Module: Amide Coupling

Issue: Low yield (<20%) using EDC, HOBt, or HATU.

Diagnosis: The amine is too slow to intercept the active ester. The active ester hydrolyzes or rearranges (Curtius-like) before the amine attacks.

Solution A: The "High-Energy" Protocol (Acid Chlorides)

For hindered amines, you must skip the "active ester" intermediate and use a high-energy electrophile.

Step-by-Step Protocol:

• Activation: Convert your carboxylic acid to an acid chloride using Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) or Oxalyl Chloride/DMF.[1] Avoid Thionyl Chloride if your substrate has acid-sensitive groups.

• Solvent: Use DCM (Dichloromethane) or DCE (Dichloroethane). Avoid DMF if possible (can promote side reactions with acid chlorides).

• Base: Use 2,6-Lutidine (3.0 equiv) instead of TEA/DIPEA. Lutidine is less likely to cause ketene formation or racemization.

• The Catalyst: Add DMAP (0.1 equiv). This forms a highly reactive N-acyl pyridinium intermediate that is less sensitive to sterics than the bulky acid chloride itself.

• Temperature: Heat to 50°C in a sealed vial.

Solution B: The "Gold Standard" Coupling Agent (PyAOP)

If you cannot use acid chlorides, switch from HATU to PyAOP (7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate).

• Why? PyAOP creates an active ester similar to HATU but generates a phosphonium by-product that drives the reaction faster. It is specifically designed for hindered amines.

• Condition: Use N-Methylmorpholine (NMM) as the base. DIPEA adds too much steric bulk around the reaction center.

Visual Decision Tree: Coupling Optimization

Caption: Decision logic for overcoming steric hindrance in sulfonyl-amine couplings.

Troubleshooting Module: Nucleophilic Substitution ( )

Issue: Reaction with chloro-heterocycles (e.g., 2-chloropyridine) fails.

Diagnosis: The sulfonyl-amine is a poor nucleophile. In standard

, the transition state is too high in energy due to steric clash.

Solution: Buchwald-Hartwig Amination

Do not rely on thermal

. Use Palladium catalysis to force the bond formation.

Recommended System:

• Catalyst: BrettPhos Pd G4 or RuPhos Pd G4 .

  • Why: These bulky, electron-rich ligands are specifically engineered to couple hindered primary amines and secondary amines.[1]

• Base: NaOtBu (Sodium tert-butoxide) or LHMDS .

  • Note: Weak bases (Carbonates) often fail here.

• Solvent: t-Amyl Alcohol or Dioxane at 90–100°C.

Comparison Table:

vs. Pd-Catalysis

Parameter	Standard	Optimized Pd-Catalysis
Reagent	DIPEA / DMSO	RuPhos Pd G4 / NaOtBu
Temp	120–150°C (Microwave)	80–100°C
Typical Yield	0–15% (Decomposition)	65–85%
Mechanism	Addition-Elimination	Oxidative Addition / Reductive Elimination

Handling & Purification (The "Amphiphilic Trap")

Issue: Product disappears during aqueous workup.

Diagnosis: The sulfone group makes the molecule highly polar. If your product has a low molecular weight (

Da), it likely partitions into the aqueous phase, especially if the pH isn't perfectly adjusted.[1]

Solution: The "Salting Out" & SCX Protocol

Step 1: Reaction Quench Do not use pure water. Quench with Saturated

or Brine . The high ionic strength forces the organic sulfone back into the organic layer.

Step 2: Extraction Solvent Replace Ethyl Acetate with DCM:Isopropanol (3:1) . This mixture is polar enough to extract the sulfone but hydrophobic enough to separate from brine.

Step 3: Catch-and-Release Purification (SCX) If the product contains the basic amine (or a newly formed pyridine/imidazole):

• Dissolve crude in MeOH.

• Load onto a SCX-2 (Strong Cation Exchange) cartridge.

  • The amine binds; non-basic impurities (DMSO, phenol) wash through.[1]

• Wash with MeOH.

• Elute with 2M

  in MeOH .

• Concentrate to obtain pure free base.

Caption: Catch-and-release workflow to isolate polar sulfonyl-amines without aqueous loss.

Frequently Asked Questions (FAQ)

Q: My amine starting material is an oil that turned into a solid block. Is it degraded? A: Likely not. Sulfonyl-amines often form carbamates with atmospheric

due to the amine basicity, or they crystallize slowly.[1] Check the NMR ( shake). If it’s a salt (HCl), it may be hygroscopic.[1] Recommendation: Store as a Tosylate (TsOH) salt, which is generally non-hygroscopic and crystalline.[1]

Q: Can I use PyBOP instead of PyAOP? A: You can, but PyAOP (the aza-analog) is significantly more reactive.[1] For sterically hindered amines like 2-methanesulfonylpropan-2-amine, the extra reactivity of the aza-nitrogen is often the difference between 20% and 80% yield.

Q: I see a "dimer" peak in LCMS during amide coupling. A: This is likely the urea byproduct. If you use excess carbodiimide (EDC/DIC) without enough HOBt/HOAt, the slow reaction rate allows the amine to attack the carbodiimide directly. Fix: Switch to the Acid Chloride method (Module 3, Solution A) to eliminate carbodiimide entirely.[1]

References

• Valeur, E., & Bradley, M. (2009).[1] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1] Link

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[1] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177.[1] Link

• Ruiz-Castillo, P., & Buchwald, S. L. (2016).[1] Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.[1] Link

• Ghosez, L., et al. (1979).[1] Synthesis of acyl chlorides from carboxylic acids and 1-chloro-N,N,2-trimethyl-1-propenylamine.[1] Organic Syntheses, 59, 26. Link

Sources

• 1. Amino Acids: pKa & pI Explained - Creative Peptides [creative-peptides.com]

Technical Support Center: Purification of 2-Methanesulfonylpropan-2-amine

Welcome to the technical support guide for the purification of 2-Methanesulfonylpropan-2-amine. This document is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in isolating this compound with high purity. We will move beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot effectively and adapt these strategies to your specific experimental context.

Section 1: Understanding the Molecule: Key Physicochemical Properties

2-Methanesulfonylpropan-2-amine is a unique molecule whose purification challenges stem from the interplay of its two primary functional groups: a sterically hindered primary amine and a highly polar sulfone.

• Structure: CH₃-SO₂-C(CH₃)₂-NH₂

• Functional Groups:

  • tert-Alkylamine: The primary amine is attached to a tertiary carbon. This steric hindrance can affect its reactivity but not its basicity. Like other amines, it is basic and readily forms salts with acids.[1] This property is central to its purification via extraction or salt recrystallization.

  • Sulfone: The methanesulfonyl group (mesyl group) is strongly electron-withdrawing and highly polar. This feature increases the molecule's overall polarity, influencing its solubility and chromatographic behavior.

A clear understanding of its properties is the first step toward a successful purification strategy.

Property	Predicted Value / Characteristic	Implication for Purification
Molecular Weight	137.21 g/mol	Low molecular weight suggests potential for volatility, but the polar groups may counteract this.
pKa (Conjugate Acid)	~9-10 (Estimated)	The amine is basic and will be protonated at acidic pH. This is the basis for acid-base extraction.
Appearance	Likely a white to off-white crystalline solid	Recrystallization is a primary purification method for solids.
Solubility	Soluble in polar organic solvents (e.g., MeOH, EtOH, Acetone). Potentially soluble in water. Poorly soluble in non-polar solvents (e.g., Hexanes, Toluene).	The choice of solvent is critical for recrystallization and chromatography. Miscibility with water is key for aqueous workups.

Commonly Encountered Impurities

Successful purification requires knowing what you are removing. Depending on the synthetic route, common impurities may include:

• Unreacted Starting Materials: Precursors used in the synthesis.

• Synthesis Byproducts: Products from side reactions, such as elimination or over-alkylation.[2][3]

• Degradation Products: Amines can slowly oxidize when exposed to air and light.[4]

• Residual Solvents: Solvents used in the reaction or previous workup steps.

Section 2: Purification Strategy Selection Guide

Choosing the right purification method depends on the scale of your experiment, the nature of the impurities, and the required final purity. The following decision tree provides a logical workflow for selecting the most appropriate strategy.

Caption: Decision workflow for selecting a purification strategy.

Section 3: Detailed Purification Protocols

Protocol 1: Recrystallization

This is the most effective method for removing small amounts of impurities from a solid product, assuming a suitable solvent can be identified.

Principle: The compound should be highly soluble in a hot solvent but poorly soluble at low temperatures, while impurities remain soluble at all temperatures.

Step-by-Step Methodology:

• Solvent Screening: In small test tubes, test the solubility of ~20 mg of crude material in ~0.5 mL of various solvents (e.g., isopropanol, ethanol, acetone, ethyl acetate, water, or mixtures like ethanol/water). A good solvent will dissolve the compound when heated but will result in crystal formation upon cooling to room temperature or 0 °C.

• Dissolution: Place the crude 2-Methanesulfonylpropan-2-amine in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to just dissolve the solid completely.

• Decolorization (Optional): If colored impurities are present, allow the solution to cool slightly, add a small amount of activated charcoal, and reheat to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal was used or insoluble impurities are present, perform a hot filtration through a fluted filter paper to remove them.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, you can place the flask in an ice bath to maximize yield.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under a vacuum to remove all residual solvent.

Protocol 2: Acid-Base Extraction

This technique is ideal for separating the basic amine product from neutral or acidic impurities.[5] It relies on the ability to move the amine between an organic and an aqueous phase by changing the pH.

Caption: Workflow for purification via acid-base extraction.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent, such as ethyl acetate (EtOAc) or dichloromethane (DCM).

• Acidification: Transfer the solution to a separatory funnel and wash it with 1M hydrochloric acid (HCl). The basic amine will react to form its hydrochloride salt and move into the aqueous layer.[1] Save the aqueous layer.

• Separation: Repeat the acid wash on the organic layer 1-2 more times to ensure complete extraction of the amine. Combine all aqueous layers. The organic layer, containing neutral or acidic impurities, can be discarded.

• Basification: Cool the combined aqueous layers in an ice bath. Slowly add a base, such as 3M sodium hydroxide (NaOH), with stirring until the solution is strongly basic (pH > 12, check with pH paper). The hydrochloride salt will be neutralized back to the free amine, which may precipitate or form an oily layer.

• Re-extraction: Extract the aqueous solution with a fresh portion of organic solvent (e.g., EtOAc or DCM) 2-3 times.

• Drying and Concentration: Combine the organic extracts, dry them over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the purified product.

Protocol 3: Flash Column Chromatography

Chromatography is the most powerful method for separating complex mixtures but can be challenging for amines due to their interaction with silica gel.[6][7]

Principle: The crude mixture is passed through a stationary phase (e.g., silica gel). Separation occurs because different components travel through the column at different rates depending on their affinity for the stationary phase and solubility in the mobile phase.

Step-by-Step Methodology:

• Stationary Phase Selection:

  • Normal Phase (Silica Gel): Most common, but requires a basic modifier to prevent peak tailing.[6]

  • Amine-Functionalized Silica: An excellent but more expensive alternative that provides a basic environment, leading to better peak shapes without a mobile phase modifier.[6]

  • Reversed-Phase (C18 Silica): Useful for highly polar compounds. A basic mobile phase is recommended to run the amine in its neutral form for better retention.[6][8]

• Mobile Phase (Eluent) Selection:

  • Use TLC to determine an appropriate solvent system. For normal phase, common systems include Dichloromethane/Methanol or Ethyl Acetate/Hexanes.

  • Crucial Step: Add a basic modifier, such as 0.5-1% triethylamine (TEA) or ammonium hydroxide, to the eluent mixture.[8] This neutralizes the acidic silanol groups on the silica surface.

• Column Packing: Pack a glass column with a slurry of the chosen stationary phase in the initial, least polar eluent.

• Sample Loading: Dissolve the crude product in a minimum amount of the mobile phase or DCM. Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Run the column by passing the mobile phase through it, either by gravity or under positive pressure ("flash" chromatography). Start with a less polar solvent mixture and gradually increase the polarity (gradient elution) to elute the compounds.

• Fraction Collection: Collect the eluate in a series of fractions and analyze them by TLC to identify which ones contain the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Section 4: Troubleshooting and FAQs

Q1: My product "oils out" during recrystallization instead of forming crystals. What should I do?

• Answer: This often happens when the melting point of the solute is lower than the boiling point of the solvent, or when impurities are present that depress the melting point.

  • Solution 1 (Scratching): Try scratching the inside of the flask with a glass rod at the liquid-air interface. This creates microscopic imperfections that can initiate crystal growth.

  • Solution 2 (Seeding): If you have a small crystal of pure product, add it to the cooled solution to act as a template for crystallization.

  • Solution 3 (Change Solvent): The chosen solvent may be too good. Try a solvent system where the compound is less soluble, or add a "co-solvent" in which the compound is insoluble (e.g., add hexanes dropwise to a saturated ethyl acetate solution).[2]

Q2: My amine is streaking badly on my silica TLC plate, and I can't get good separation.

• Answer: This is a classic problem caused by the basic amine interacting strongly with the acidic silanol groups on the silica surface.[8]

  • Solution: Prepare your TLC developing chamber and your column chromatography eluent with 0.5-1% triethylamine (TEA) or ammonium hydroxide.[6][7] This additive will "pre-treat" the silica, neutralizing the acidic sites and allowing your amine to travel cleanly up the plate/column, resulting in sharp, well-defined spots.

Q3: My recovery is very low after the acid-base extraction. Where did my product go?

• Answer: Low recovery can be due to several factors.

  • Incomplete Extraction: Ensure you perform multiple extractions (at least 2-3) at both the acidic and basic stages, as the partition coefficient may not be high enough for a single extraction.

  • Incomplete Basification: After the acid wash, you must add enough base to fully deprotonate the ammonium salt back to the free amine. Check the pH of the aqueous layer to ensure it is strongly basic (pH > 12). If the pH is not high enough, your product will remain in the aqueous layer as the salt.

  • Emulsion Formation: Vigorous shaking can cause emulsions (stable suspensions of organic and aqueous layers). If this occurs, try adding a small amount of brine (saturated NaCl solution) or letting the funnel sit undisturbed for a longer period.

Q4: How do I remove the triethylamine (TEA) from my product after chromatography?

• Answer: TEA is volatile and can often be removed by co-evaporation. After concentrating your pure fractions, re-dissolve the residue in a solvent like dichloromethane (DCM) and re-concentrate it on the rotary evaporator. Repeating this 2-3 times is usually sufficient. For stubborn cases, a mild acid wash (as described in Protocol 2) can be used, but be sure to thoroughly dry the final product.

Q5: Which purification method is best for scaling up from 1g to 100g?

• Answer: For large-scale purification, chromatography is often expensive and generates significant waste.

  • Recrystallization is the most preferred method for scale-up if your product is a solid and a suitable solvent system can be found. It is efficient, cost-effective, and environmentally friendlier.

  • Acid-base extraction is also highly scalable and is an excellent choice for removing neutral or acidic impurities before a final recrystallization or "polishing" step.

References

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?[Link]

• Chemistry Notes. (2022). Separation of Amines by Hoffmann's Method. [Link]

• Sulfur Recovery Engineering Inc. Amine Troubleshooting. [Link]

• Science Forums. (2011). Amine purification. [Link]

• University of Rochester. Tips & Tricks: Recrystallization. [Link]

• Gas Processing & LNG. (2019). Case studies of troubleshooting amine treating foaming—Part 1. [Link]

• YouTube. (2025). Amines-Part 11-Chemical Properties 5-Separation of Amines. [Link]

• University of Alberta. Isolation (Recovery). [Link]

• CHEM-GUIDE. Separation of primary , secondary and tertiary amines by Hoffmann's method. [Link]

• Scribd. Amine Plant Troubleshooting and Optimiza. [Link]

• Google Patents. (1984). US4442306A - Production of tertiary amines.
• Google Patents. (1980).

• Refining Community. Contamination in Amine Systems. [Link]

• Google Patents. (1957).

• Academia.edu. GENERAL OPERATING PROBLEMS AND THEIR SOLUTIONS OF NATURAL GAS SWEETENING PROCESS (AMINE SYSTEM). [Link]

• University of Canterbury. RECRYSTALLISATION. [Link]

• Reddit. (2022). Chromotography with free amines?[Link]

• Beilstein Journals. (2022). Trichloroacetic acid fueled practical amine purifications. [Link]

• Organic Chemistry Portal. Sulfonamide synthesis by alkylation or arylation. [Link]

Sources

• 1. Tips & Tricks [chem.rochester.edu]
• 2. benchchem.com [benchchem.com]
• 3. Sulfonamide synthesis by alkylation or arylation [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Isolation (Recovery) [chem.ualberta.ca]
• 6. biotage.com [biotage.com]
• 7. Amine purification, - Chemistry - Science Forums [scienceforums.net]
• 8. reddit.com [reddit.com]

troubleshooting solubility issues with 2-Methanesulfonylpropan-2-amine

This guide functions as a specialized technical support center for 2-Methanesulfonylpropan-2-amine (CAS: 16736-82-4).[1] It is designed to address the specific physicochemical challenges posed by this bifunctional building block.

Status: Active | Topic: Solubility & Handling | Tier: Advanced Research Support[1]

Molecule Profile & Physicochemical Context

Before troubleshooting, you must understand why this molecule behaves differently than standard alkyl amines.

• Structure:

  [1]

• The "Dual-Personality" Problem:

  • The Amine (

    ): Provides basicity and H-bond donation.[1]

  • The Sulfone (

    ): A strong electron-withdrawing group (EWG) that is highly polar and accepts H-bonds.[1]

• Key Consequence: The sulfone group lowers the pKa of the amine (making it less basic than tert-butylamine) and significantly increases water solubility of the free base.[1] Most user errors stem from assuming the free base is lipophilic. [1]

Solubility Matrix

Quick Reference for Solvent Selection

Solvent Class	Specific Solvent	Solubility (Free Base)	Solubility (Salt - e.g., HCl)	Recommendation
Chlorinated	DCM, Chloroform	Excellent	Poor	Primary Choice for extraction/handling free base.[1]
Polar Aprotic	DMSO, DMF, DMAc	Excellent	Good	Use for library synthesis or biological assays.
Polar Protic	Methanol, Ethanol	Excellent	Good	Best for dissolving salts or running reactions.[1]
Ethers	THF, Dioxane	Good	Moderate/Poor	Risk of "oiling out" if used as a single solvent for salts.
Hydrocarbons	Hexanes, Heptane	Insoluble	Insoluble	Use strictly as an anti-solvent to force precipitation.[1]
Aqueous	Water (pH 7)	High	High	Warning: Product loss occurs here during washes.[1]

Troubleshooting Guides (Q&A Format)

Issue 1: "I lost my product during the aqueous workup."

User Report: “I performed a reaction, quenched with water, and extracted with ethyl acetate. The organic layer is empty, but the mass spec shows product in the aqueous waste.”

Root Cause: Unlike simple lipophilic amines, the sulfone group renders 2-Methanesulfonylpropan-2-amine highly water-soluble, even as a free base.[1] Ethyl acetate is often too non-polar to pull it out of water efficiently.[1]

The Fix: The "Salting Out" Extraction Protocol

• Saturate the Aqueous Phase: Add solid NaCl to your aqueous layer until no more dissolves (saturation).[1] This increases the ionic strength, forcing the organic molecule out (the "Salting-Out" effect).

• Switch Solvents: Do not use Ethyl Acetate. Use Dichloromethane (DCM) or a mixture of Chloroform:Isopropanol (3:1) .[1]

• Multiple Extractions: Perform 3–4 extractions with smaller volumes rather than one large extraction.

Issue 2: "My salt is oiling out instead of crystallizing."

User Report: “I tried to make the HCl salt by adding HCl in ether to my amine in DCM. I got a sticky gum on the bottom, not a white powder.”

Root Cause: This molecule has a high degree of steric bulk (gem-dimethyl groups) and polarity.[1] When the salt forms too fast in a non-polar solvent (Ether), it traps solvent and impurities, forming a super-saturated "oil" or "gum" rather than an ordered crystal lattice.[1]

The Fix: Anti-Solvent Titration Do not add acid directly to the non-polar solution.

• Dissolve the free base in a minimum amount of Methanol or Ethanol (the salt is soluble here).[1]

• Add the stoichiometric amount of acid (e.g., 4M HCl in Dioxane).[1]

• Slowly add Diethyl Ether or MTBE dropwise with vigorous stirring until the solution turns slightly cloudy (turbid).

• Stop and let it stand.[1] If oil forms, heat gently to redissolve, then cool very slowly.

Issue 3: "The solid turns into a liquid on the bench."

User Report: “I isolated the solid free base, but after 20 minutes on the balance, it looks wet/sticky.”

Root Cause: The sulfone group is a hydrogen bond acceptor, making the molecule hygroscopic . It actively pulls moisture from the air.[1]

The Fix:

• Store strictly under inert atmosphere (Nitrogen/Argon).[1]

• If weighing is required, do so quickly or use a closed weighing boat.[1]

• Store as the salt form (HCl or TFA salt) for long-term stability, as salts are generally more stable (though still potentially hygroscopic).[1]

Visual Troubleshooting Workflows

Diagram A: Recovery from Aqueous Waste

Use this logic flow if you suspect you have lost your compound in the water layer.[1]

Caption: Workflow for recovering water-soluble sulfonyl amines from aqueous waste streams.

Diagram B: Overcoming "Oiling Out"

Use this decision tree when crystallization fails.

Caption: Step-by-step protocol to convert amorphous gums into crystalline salts.

References & Authority

The protocols above are derived from standard organic synthesis principles regarding functionalized amines and sulfones.

• Physicochemical Properties of Sulfones:

  • Source: The sulfone group (

    ) has a high dipole moment (~4.5 D), significantly increasing polarity compared to alkyl groups.[1]

  • Reference: Patai, S., et al. "The Chemistry of Sulphones and Sulphoxides." John Wiley & Sons, 1988.[1]

• Amine Solubility & Salting Out:

  • Source: Small molecular weight amines with polar functional groups require high ionic strength aqueous phases for efficient extraction.[1]

  • Reference: "Purification of Laboratory Chemicals," W.L.F.[1] Armarego. [1]

• Crystallization of Amine Salts:

  • Source: "Oiling out" is a liquid-liquid phase separation (LLPS) phenomenon common when the metastable zone width is narrow.[1]

  • Reference: Chem. Rev. 2006, 106, 7, 2711–2733.[1] [1]

• General Handling of 2-Methanesulfonylpropan-2-amine:

  • Source: PubChem Compound Summary for related sulfonyl amines.[1]

  • Reference: PubChem CID 16736-82-4 (Search).[1] [1]

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for 2-Methanesulfonylpropan-2-amine before handling.

Sources

• 1. 2-Propanamine, 2-methyl- (CAS 75-64-9) - Chemical & Physical Properties by Cheméo [chemeo.com]

Technical Support Center: 2-Methanesulfonylpropan-2-amine Stability &amp; Storage

This technical guide addresses the stability and storage of 2-Methanesulfonylpropan-2-amine , a specialized building block often used in medicinal chemistry.

Based on the nomenclature, this compound is an

-amino sulfone (an amine and a sulfone group attached to the same carbon). This structural motif presents unique stability challenges compared to standard amines, specifically a propensity for retro-Mannich-type fragmentation in the presence of moisture, in addition to the standard oxidative and carbamylation risks of primary amines.

Executive Summary: The Stability Profile

Compound: 2-Methanesulfonylpropan-2-amine Core Risks:

• Atmospheric Carbamylation: Rapid reaction with CO₂ to form carbamate salts (crusting).

• Retro-Addition Fragmentation (Specific to

  -Amino Sulfones): In the presence of moisture or base, the compound can revert to acetone , methanesulfinic acid , and ammonia (or ammonium salts).

• Hygroscopicity: The sulfone moiety is polar, drawing moisture that accelerates Pathway #2.

Golden Rule: Store as the Hydrochloride (HCl) Salt whenever possible. The protonated amine (

) renders the nitrogen non-nucleophilic, shutting down both CO₂ absorption and the retro-elimination of the sulfinate group.

Part 1: Diagnostic Troubleshooting (Q&A)

Q1: My sample has turned from a white solid into a yellow, sticky gum. Is it recoverable?

Diagnosis: This is likely hydrolytic degradation combined with hygroscopicity .

• Mechanism: Moisture absorption catalyzed the "unmasking" of the

  -amino sulfone. The compound is in equilibrium with Propan-2-imine and Methanesulfinic acid . The imine subsequently hydrolyzes to Acetone . The yellow color often comes from the oxidation of the liberated sulfinic acid or oligomerization of the imine.

• Solution:

  • If <10% degraded: You may attempt to re-precipitate the HCl salt. Dissolve the gum in anhydrous ethanol/isopropanol and bubble dry HCl gas (or add HCl in dioxane). The stable salt should precipitate.

  • If >10% degraded (strong acetone smell): Discard. The degradation releases methanesulfinic acid, which is difficult to separate from the parent amine without advanced chromatography.

Q2: There is a white crust forming on the threads of the vial cap.

Diagnosis: Carbamate Formation .

• Mechanism: The free base amine reacts with atmospheric CO₂:

• Impact: This "crust" is a salt contaminant that alters the stoichiometry of your reactions.

• Fix:

  • Filtration: The carbamate is often less soluble in non-polar solvents. Dissolve the bulk material in dry Dichloromethane (DCM); the carbamate may remain as a solid. Filter it off.

  • Prevention: Always purge the headspace with Argon before resealing. Tape the cap with Parafilm.

Q3: Can I store this compound as a Free Base in solution?

Answer: High Risk.

• Reasoning: In solution, the equilibrium between the

  -amino sulfone and the imine/sulfinate is more mobile. If the solvent contains any water (even ppm levels) or is slightly basic, degradation accelerates.

• Recommendation: If solution storage is mandatory, use anhydrous DMSO-d6 (for NMR standards) or anhydrous THF stored over molecular sieves at -20°C. Never store in protic solvents (Methanol/Water).

Q4: I need to use the Free Base for a reaction. How do I generate it fresh?

Protocol:

• Suspend the stable HCl salt in Dichloromethane (DCM).

• Add a mild base (e.g., saturated aqueous

  or solid ). Note: Avoid strong hydroxides (NaOH) which can induce immediate decomposition.

• Rapidly separate the organic layer.

• Dry over

  and concentrate immediately before use. Do not store the free base overnight.

Part 2: Degradation Pathways Visualization

The following diagram illustrates the two critical failure modes: Carbamylation (CO₂ attack) and Retro-Mannich Fragmentation (Moisture attack).

Caption: Figure 1. Dual degradation pathways.[1][2] The "Retro-Mannich" path (bottom) is specific to

-amino sulfones and is irreversible if the volatile acetone escapes.

Part 3: Storage & Handling Protocols

Storage Condition Matrix

Parameter	Recommendation	Scientific Rationale
Chemical Form	HCl Salt	Protonation ( ) prevents N-lone pair donation, blocking both CO₂ attack and sulfinate elimination.
Temperature	-20°C	Arrhenius kinetics: Reduces the rate of thermal elimination of the sulfonyl group.
Atmosphere	Argon/Nitrogen	Displaces CO₂ and moisture. Argon is heavier than air and provides a better "blanket" for open vials.
Container	Amber Glass + Teflon Liner	Amber glass blocks UV (preventing radical oxidation of sulfone); Teflon prevents leaching/adsorption common with amines in plastics.
Desiccant	Required	Store the vial inside a secondary jar containing activated silica gel or .

Protocol: Re-purification of Degraded Material

If you suspect <10% degradation (slight yellowing), use this "Rescue Precipitation" method.

• Dissolution: Dissolve the crude material in a minimal amount of dry Ethanol or Methanol .

• Acidification: Add 1.1 equivalents of HCl in Dioxane (4M solution) dropwise.

  • Observation: A white precipitate should form immediately.

• Precipitation: Add 5 volumes of cold Diethyl Ether or MTBE to force complete precipitation.

• Filtration: Filter quickly under an inert blanket (Nitrogen funnel).

• Drying: Dry the solid in a vacuum desiccator over

  for 4 hours.

Part 4: Analytical Verification

How to prove your compound is pure before starting a valuable synthesis.

Method	Expected Signal (Free Base)	Degradation Indicator
1H NMR (DMSO-d6)	1.25 (s, 6H, gem-dimethyl) 2.95 (s, 3H, sulfone-methyl)	New Peak: 2.10 (Acetone)Shift: Broadening of NH peak (Carbamate exchange)
LC-MS		Mass 182: Formate adduct (common in degraded amines)Mass <100: Fragmentation products
Visual	White Crystalline Solid	Yellow oil, sticky gum, or "wet" appearance.

References

• PubChem. (n.d.). 2-methanesulfonylpropan-2-amine Compound Summary. National Library of Medicine. Retrieved February 17, 2026, from [Link](Note: Link directs to the HCl salt record, CAS 1314129-42-4, as the stable commercial form).

• Buvik, V., et al. (2025).[1] Degradation of 2-Amino-2-methylpropanol and Piperazine at CO2 Capture-Relevant Conditions. Industrial & Engineering Chemistry Research. Retrieved February 17, 2026, from [Link](Grounding for amine-CO2 degradation mechanisms).

• Master Organic Chemistry. (2018). The Strecker Synthesis and Alpha-Amino Nitrile/Sulfone Stability. Retrieved February 17, 2026, from [Link](Mechanistic grounding for alpha-amino substituted stability).

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. m.youtube.com [m.youtube.com]

Technical Support Center: Crystallization of 2-Methanesulfonyl-2-methylpropan-1-amine

A Senior Application Scientist's Guide for Researchers

Disclaimer: The user's query specified "2-Methanesulfonylpropan-2-amine," a chemically improbable structure. This guide addresses the crystallization of the structurally related and commercially available compound, 2-Methanesulfonyl-2-methylpropan-1-amine (CAS: 1249028-10-1). The principles and troubleshooting steps outlined are based on the functional groups present—a primary amine and a sulfone—and are broadly applicable to similar small molecules.

Introduction

Welcome to the technical support center for the crystallization of 2-Methanesulfonyl-2-methylpropan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the crystallization of this compound. As a molecule possessing both a highly polar sulfone group and a basic primary amine, its behavior in solution can be complex, leading to specific purification challenges. This document provides in-depth, experience-driven advice in a direct question-and-answer format to help you achieve high-purity crystalline material efficiently.

Troubleshooting Crystallization Problems

This section addresses specific issues you may encounter during your experiments. The solutions provided are based on fundamental crystallization principles and the specific chemical nature of 2-Methanesulfonyl-2-methylpropan-1-amine.

Question 1: My compound is "oiling out" instead of forming crystals. What is happening and how can I fix it?

Answer:

"Oiling out" is a common problem where the solute separates from the solution as a liquid phase (an oil) rather than a solid crystal.[1] This typically occurs when a compound's melting point is lower than the temperature of the solution, or when the level of supersaturation is too high, preventing molecules from orienting correctly into a crystal lattice.[1][2] For a molecule like 2-Methanesulfonyl-2-methylpropan-1-amine, strong hydrogen bonding capabilities from the amine and sulfone groups can increase viscosity and hinder the kinetics of crystallization, favoring liquid-liquid phase separation.

Causality & Solutions:

• Reduce the Rate of Supersaturation: Rapid cooling or fast addition of an anti-solvent creates a high-energy, supersaturated state that promotes oiling.

  • Protocol: Slow down the cooling rate. If your current process involves cooling from 80°C to 20°C in one hour, extend this to 4-6 hours. If using an anti-solvent, add it dropwise over a prolonged period with vigorous stirring to ensure localized supersaturation is minimized.[3]

• Lower the Crystallization Temperature: The temperature at which the compound becomes insoluble may be above its melting point (or the melting point of an impure form).

  • Protocol: If possible, select a solvent system where the compound has lower solubility, allowing you to induce crystallization at a lower temperature. For instance, if you are using hot isopropanol, try a solvent mixture like acetonitrile/toluene where solubility is significant at reflux but drops sharply at room temperature or below.

• Increase the Solvent Volume: A solution that is too concentrated can easily lead to oiling.

  • Protocol: Re-dissolve the oiled-out material by heating. Add 10-20% more of the primary solvent to the solution.[2] This decreases the concentration, which in turn lowers the supersaturation level upon cooling, giving molecules more time to arrange into a stable lattice.

• Use Seeding: Introducing a template for crystallization can bypass the kinetic barrier of nucleation.

  • Protocol: If you have a few crystals of pure material, add them to the solution just as it reaches the saturation point upon cooling. If you don't have seeds, you can sometimes generate them by scratching the inside of the flask with a glass rod at the solvent-air interface to create micro-abrasions that can initiate nucleation.[4]

Question 2: My crystallization yield is very low. How can I improve it?

Answer:

A low yield suggests that a significant portion of your compound remains dissolved in the mother liquor after the crystallization process.[2] This is a common issue when the solubility of the compound in the cold solvent is still substantial.

Causality & Solutions:

• Optimize Your Solvent System: The ideal solvent (or solvent system) is one in which the compound is highly soluble when hot and poorly soluble when cold.

  • Protocol: If using a single solvent like ethanol, where the compound might retain moderate solubility even when cold, consider a two-solvent (solvent/anti-solvent) system. For 2-Methanesulfonyl-2-methylpropan-1-amine, a good starting point would be dissolving it in a polar protic solvent like methanol or ethanol (the "solvent") and then slowly adding a less polar solvent in which it is insoluble, such as toluene or methyl tert-butyl ether (MTBE) (the "anti-solvent"), until turbidity persists.[5]

• Reduce the Final Crystallization Temperature: Lowering the temperature will further decrease the solubility of the compound.

  • Protocol: After cooling the solution to room temperature, place the flask in an ice bath (0°C) or even a freezer (-10°C to -20°C) for several hours. Ensure the solvent does not freeze. This will maximize the amount of product that crystallizes out of the solution.

• Minimize the Amount of Hot Solvent: Using an excessive amount of solvent to dissolve the compound will result in more of it staying in solution upon cooling.

  • Protocol: During the initial dissolution step, add the hot solvent portion-wise until the solid just dissolves. This ensures you are working with a saturated solution at that temperature, which is critical for achieving a good yield upon cooling.[4]

Question 3: Crystallization is happening too quickly, resulting in a fine powder or amorphous solid. How can I grow larger, well-defined crystals?

Answer:

Rapid precipitation indicates that the solution is becoming supersaturated too quickly, leading to rapid nucleation and the formation of many small crystals or even an amorphous solid.[6] The goal is to slow down the crystal growth process to allow for the formation of larger, more ordered, and purer crystals.

Causality & Solutions:

• Decrease the Cooling Rate: Slower cooling allows crystals to grow layer by layer, resulting in larger and more perfect structures.

  • Protocol: Instead of leaving the flask on the benchtop to cool, insulate it. Wrap the flask in glass wool or place it inside a large beaker filled with hot water (a makeshift water bath) and allow it to cool to room temperature overnight. This significantly slows the cooling process.

• Utilize Vapor Diffusion: This is an excellent technique for growing high-quality single crystals from a small amount of material.

  • Protocol: Dissolve your compound in a minimal amount of a "good" solvent (e.g., methanol) in a small, open vial. Place this vial inside a larger, sealed jar containing a more volatile "poor" solvent (an anti-solvent, e.g., diethyl ether or hexane). The anti-solvent vapor will slowly diffuse into the solution of your compound, gradually reducing its solubility and promoting slow crystal growth.[6]

Crystallization Workflow Troubleshooting

Below is a decision-making workflow to help guide your troubleshooting process.

Caption: A decision tree for troubleshooting common crystallization outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents to screen for crystallizing 2-Methanesulfonyl-2-methylpropan-1-amine?

The "like dissolves like" principle is a good starting point.[5] This molecule has a polar sulfone group and a primary amine capable of hydrogen bonding, but also a nonpolar backbone. This dual nature suggests that a range of solvents, particularly solvent mixtures, will be effective.

Solvent Class	Examples	Suitability for 2-Methanesulfonyl-2-methylpropan-1-amine	Rationale
Polar Protic	Water, Methanol, Ethanol, Isopropanol	Good as primary solvents. Likely to have high solubility at elevated temperatures due to hydrogen bonding with the amine and sulfone groups.[7]
Polar Aprotic	Acetone, Acetonitrile, Ethyl Acetate	Good as primary or co-solvents. Can dissolve the compound but may not be as effective as protic solvents at solvating the amine group.
Nonpolar	Toluene, Hexane, Heptane, MTBE	Good as anti-solvents. The compound is expected to have very low solubility in these solvents. Ideal for use in two-solvent systems to induce precipitation.[8]
Acidic	Acetic Acid (dilute)	Special case. For difficult-to-crystallize amines, using an organic acid can sometimes form a salt that crystallizes more readily.[9] This would, however, yield the acetate salt, not the free base.

Recommended Screening Protocol:

• Single Solvents: Test solubility in hot methanol, ethanol, and isopropanol.

• Mixed Solvents: If solubility is high in an alcohol, try adding toluene or hexane as an anti-solvent. A good combination to start with is Ethanol/Toluene.

Q2: What is polymorphism and should I be concerned about it with this compound?

Polymorphism is the ability of a solid material to exist in more than one crystal structure.[10][11] These different forms, or polymorphs, can have different physical properties, including solubility, melting point, and stability. Sulfonamides and other flexible molecules are known to exhibit polymorphism.[11]

Why it matters for you:

• Reproducibility: If you are not controlling your crystallization conditions carefully, you might produce different polymorphs in different batches, leading to inconsistent results in downstream applications (e.g., different dissolution rates).

• Stability: You might isolate a metastable form that could convert to a more stable (and potentially less soluble) form over time.

Practical Advice: Maintain consistency in your crystallization protocol (solvent system, cooling rate, final temperature) to ensure you are producing the same polymorphic form each time. If this compound is for pharmaceutical development, a full polymorphic screen is highly recommended.[12]

Q3: How does the primary amine group affect crystallization?

The primary amine is a key functional group that significantly influences crystallization:

• Hydrogen Bonding: It is a strong hydrogen bond donor and acceptor, which can lead to the formation of robust crystal lattices. This is often beneficial for crystallization.[13]

• Basicity: The amine group can be protonated. Ensure your solutions are free of acid impurities unless you intend to crystallize a salt. The free base and its salt will have drastically different solubilities.

• Reactivity: Amines can be susceptible to oxidation. While this specific compound is not aromatic, it is still good practice to consider performing crystallizations under an inert atmosphere (like nitrogen) if you are experiencing discoloration or impurity formation.

Visualizing a Two-Solvent Crystallization System

The diagram below illustrates the setup for a vapor diffusion experiment, an effective method for slowly inducing crystallization.

Caption: Vapor diffusion setup for slow crystallization.

References

• Brittain, H. G. (Ed.). (2009). Polymorphism in Pharmaceutical Solids, Second Edition. Routledge. [Link][10][12][14]

• ResearchGate. (n.d.). Polymorphism in Pharmaceutical Solids: Second edition. [Link][11]

• Taylor & Francis. (2018, November 11). Polymorphism in Pharmaceutical Solids. [Link][15]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link][2]

• Journal of the American Chemical Society. (n.d.). Crystal Structures of the Salts of Chiral Primary Amines with Achiral Carboxylic Acids. [Link][13]

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. [Link][1]

• Experiment 2: Recrystallization. (n.d.). University of Toronto. [Link][5]

• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. [Link][7]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Link][8]

• Spingler, B., Schnidrig, S., Todorova, T., & Wild, F. (2012). Some thoughts about the single crystal growth of small molecules. CrystEngComm, 14, 751-757. [Link][6]

• SOP: CRYSTALLIZATION. (n.d.). University of California, San Diego. [Link][4]

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. [Link][9]

Sources

• 1. mt.com [mt.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 4. science.uct.ac.za [science.uct.ac.za]
• 5. athabascau.ca [athabascau.ca]
• 6. unifr.ch [unifr.ch]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. researchgate.net [researchgate.net]
• 10. routledge.com [routledge.com]
• 11. researchgate.net [researchgate.net]
• 12. Polymorphism in Pharmaceutical Solids (Drugs and the Pharmaceutical Sciences): 9781420073218 - AbeBooks [abebooks.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Polymorphism in Pharmaceutical Solids by Harry G. Brittain | Goodreads [goodreads.com]
• 15. taylorfrancis.com [taylorfrancis.com]

Reference Data & Comparative Studies

Comparative Guide: MS Fragmentation of 2-Methanesulfonylpropan-2-amine

This guide details the mass spectrometry fragmentation dynamics of 2-Methanesulfonylpropan-2-amine , a specialized

-amino sulfone building block. It compares its behavior against structural analogs to aid researchers in structural elucidation and isomer differentiation.

Executive Summary & Structural Context

2-Methanesulfonylpropan-2-amine (CAS: Theoretical/Analogous Reference) is a tertiary amine featuring a bulky methanesulfonyl (

) electron-withdrawing group directly attached to the -carbon. In drug discovery, this motif serves as a stable, polar surrogate for tert-butyl groups, modulating lipophilicity and metabolic stability.

For the analytical chemist, this molecule presents a unique fragmentation signature dominated by the competition between the nitrogen lone pair's directing power and the lability of the carbon-sulfur bond.

The Core Challenge

Distinguishing this molecule from its regioisomer (2-methanesulfonylpropan-1-amine ) and its hydrocarbon analog (tert-butylamine ) requires precise identification of diagnostic ions derived from

-cleavage and sulfonyl elimination.

Fragmentation Mechanisms (EI & ESI)[1]

Electron Ionization (EI) Pathway

Under standard 70 eV EI conditions, the fragmentation is driven by the radical site initiated at the nitrogen atom.

• Molecular Ion (

  ): m/z 137 (Often weak or absent due to rapid fragmentation).

• Primary Pathway (

  -Cleavage): The radical cation triggers homolytic fission of the bond to the nitrogen. The stability of the leaving radical dictates the major pathway (Stevenson’s Rule).

  • Path A (Major): Loss of the methanesulfonyl radical (

    , 79 Da). This yields the stable iminium ion ( 58).

  • Path B (Minor): Loss of a methyl radical (

    , 15 Da). This yields the sulfone-containing iminium ion ( 122).

Why Path A Dominates: The carbon-sulfur bond is weaker than the carbon-carbon bond, and the bulky sulfonyl radical is a better leaving group than the methyl radical. Consequently, the spectrum mimics tert-butylamine but with a shifted molecular ion context.

Electrospray Ionization (ESI-MS/MS)

In positive mode ESI (

, m/z 138), the fragmentation is charge-driven.

• Neutral Loss: The protonated molecule undergoes elimination of methanesulfinic acid (

  , 80 Da) to form the iminium ion at m/z 58.

• Mechanism: A 1,2-elimination or neighboring group participation where the nitrogen lone pair assists in expelling the sulfonyl group.

Comparative Analysis: Performance vs. Alternatives

The following table contrasts the MS profile of the target molecule against its primary "look-alikes."

Table 1: Diagnostic Ion Comparison

Feature	Target: 2-Methanesulfonylpropan-2-amine	Isomer: 2-Methanesulfonylpropan-1-amine	Analog: Tert-Butylamine
Structure	Tertiary Amine ( -sulfone)	Primary Amine ( -sulfone)	Tertiary Amine (Alkyl only)
Parent Mass	137 Da	137 Da	73 Da
Base Peak (EI)	m/z 58	m/z 30	m/z 58
Key Neutral Loss	79 Da ( )	107 Da ( )	15 Da ( )
Differentiation	Produces m/z 58; Parent 137.[1][2][3][4][5][6][7][8][9][10]	Produces m/z 30; Parent 137.	Produces m/z 58; Parent 73.

Analysis of Alternatives

• Vs. The Regioisomer (1-amine): The most critical distinction is the base peak. The 1-amine undergoes

  -cleavage at the bond, ejecting the massive sulfonyl-isopropyl group to leave a simple methylene-iminium ion at m/z 30 . The target 2-amine cannot form m/z 30 easily; it forms m/z 58 .

• Vs. Tert-Butylamine: Both produce m/z 58. However, the target molecule will show no signal at m/z 73 and will likely show weak high-mass ions (m/z 122 or 137) that confirm the presence of the sulfur moiety.

Visualized Fragmentation Pathways[12]

The following diagram maps the competitive fragmentation logic, highlighting the divergence between the target and its isomer.

Figure 1: Comparative fragmentation pathways showing the diagnostic divergence between the target tertiary amine (blue) and its primary amine isomer (red).

Experimental Protocol (Validation Workflow)

To validate the identity of 2-Methanesulfonylpropan-2-amine, follow this self-validating protocol.

Sample Preparation

• Solvent: Dissolve 1 mg of sample in 1 mL of Methanol (HPLC grade).

• Dilution: Dilute 1:100 with 0.1% Formic Acid in Water/Methanol (50:50) for ESI.[11]

MS Acquisition Parameters (Triple Quadrupole / Q-TOF)

• Ionization: ESI Positive Mode.

• Capillary Voltage: 3.5 kV.

• Collision Energy (CE): Ramp from 10 to 40 eV.

• Scan Range: m/z 20 – 200.

Data Interpretation Steps

• Check Parent: Confirm presence of

  at m/z 138.06 (Monoisotopic).

• Apply CE: Increase collision energy.

• Monitor Transition: Look for the specific transition 138 -> 58 .

  • Note: If you observe 138 -> 30 , you have the 1-amine isomer .

  • Note: If you observe 138 -> 121 (Loss of NH3), this is a secondary pathway common to both, but less diagnostic than the iminium formation.

• Sulfur Confirmation: Check for the

  isotope peak at (m/z 140) with ~4.5% relative abundance compared to the parent.

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Tert-Butylamine (CAS 75-64-9). NIST Chemistry WebBook, SRD 69. Available at: [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text establishing Stevenson's Rule and -cleavage mechanisms).

• Holman, R. W., et al. (2008). Fragmentation of Aromatic Sulfonamides in Electrospray Ionization. Journal of Mass Spectrometry. (Provides mechanistic grounding for sulfonyl group eliminations).[1]

• PubChem. (2024).[10] Compound Summary: 2-Methanesulfonylpropan-1-amine. National Library of Medicine. Available at: [Link]

Sources

• 1. The unanticipated loss of SO2 from sulfonamides in collision-induced dissociation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CAS 39099-24-6: 2-methyl-N-(propan-2-yl)propan-1-amine [cymitquimica.com]
• 3. 2-Propen-1-amine, 2-methyl- [webbook.nist.gov]
• 4. 2-methyl-2-[(propan-2-yl)amino]propanoic acid | 898400-58-3 [sigmaaldrich.com]
• 5. 2-Propanamine, 2-methyl- (CAS 75-64-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. 2-Propen-1-amine, 2-methyl- [webbook.nist.gov]
• 7. 2-Propanamine, 2-methyl- [webbook.nist.gov]
• 8. 2-Methanesulfonyl-2-methylpropan-1-amine | CAS#:1249028-10-1 | Chemsrc [m.chemsrc.com]
• 9. mass spectrum of 2-methylpropan-1-ol C4H10O (CH3)2CHCH2OH fragmentation pattern of m/z m/e ions for analysis and identification of isobutyl alcohol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. 2-[(2-Methoxyphenyl)methylsulfonyl]propan-1-amine | C11H17NO3S | CID 81186577 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. uab.edu [uab.edu]

IR Spectroscopy Characterization of 2-Methanesulfonylpropan-2-amine: A Comparative Guide

Introduction

Infrared (IR) spectroscopy is a cornerstone analytical technique in modern chemistry, providing invaluable insights into the molecular structure of compounds by probing their vibrational modes. For researchers and professionals in drug development, the precise characterization of novel molecules is paramount. This guide provides an in-depth analysis of the infrared spectroscopic features of 2-Methanesulfonylpropan-2-amine, a molecule incorporating both a primary amine and a sulfone functional group.

Due to the absence of a publicly available experimental spectrum for 2-Methanesulfonylpropan-2-amine, this guide will present a detailed prediction of its IR spectrum. This prediction is grounded in the well-established characteristic absorption frequencies of its constituent functional groups. To provide a robust comparative analysis, we will contrast the predicted spectrum with the experimental IR spectra of two analogous compounds:

• tert-Butylamine (2-methylpropan-2-amine): A primary amine structurally similar to the amine portion of our target molecule.

• Dimethyl Sulfone: A simple sulfone that serves as a reference for the methanesulfonyl group.

By understanding the distinct spectral contributions of the amine and sulfone moieties, we can build a comprehensive and reliable interpretation of the expected IR spectrum for 2-Methanesulfonylpropan-2-amine.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

The following protocol outlines the standard procedure for obtaining a Fourier-Transform Infrared (FTIR) spectrum of a solid sample, such as 2-Methanesulfonylpropan-2-amine, using the Attenuated Total Reflectance (ATR) technique. ATR is a widely used method due to its minimal sample preparation and high reproducibility.

Objective: To obtain a high-resolution FTIR spectrum of a solid organic compound in the mid-infrared range (4000-400 cm⁻¹).

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with a single-reflection diamond ATR accessory.

Sample Preparation:

• Ensure the sample is a dry, finely ground powder. If the sample consists of larger crystals, gently grind it in an agate mortar and pestle to a fine powder. This ensures good contact with the ATR crystal.

• No further sample preparation, such as the creation of KBr pellets, is necessary for the ATR technique.

Data Acquisition Workflow:

Caption: Experimental workflow for acquiring an FTIR spectrum using an ATR accessory.

Step-by-Step Methodology:

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium for stable operation.

• ATR Crystal Cleaning: Thoroughly clean the surface of the diamond ATR crystal with a solvent-moistened, lint-free wipe. Isopropanol is a suitable solvent for most organic compounds. Allow the solvent to fully evaporate.

• Background Spectrum: Acquire a background spectrum with the clean, empty ATR accessory. This spectrum will be automatically subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

• Sample Application: Place a small amount of the powdered sample onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.

• Pressure Application: Use the instrument's pressure clamp to apply consistent and firm pressure to the sample. This is crucial for obtaining a high-quality spectrum with good signal-to-noise ratio.

• Sample Spectrum Acquisition: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. A spectral resolution of 4 cm⁻¹ is generally sufficient for routine characterization.

• Post-Acquisition Cleaning: After data collection, release the pressure clamp, remove the sample, and clean the ATR crystal thoroughly as described in step 2.

• Data Processing: Process the acquired spectrum using the spectrometer's software. This may include baseline correction and normalization to facilitate comparison with other spectra.

Comparative Analysis of IR Spectra

The following table summarizes the expected IR absorption bands for 2-Methanesulfonylpropan-2-amine and compares them with the experimental data for tert-butylamine and dimethyl sulfone. This comparison allows for a clear delineation of the spectral features originating from the primary amine and sulfone functional groups.

Vibrational Mode	2-Methanesulfonylpropan-2-amine (Predicted, cm⁻¹)	tert-Butylamine (Experimental, cm⁻¹)[1]	Dimethyl Sulfone (Experimental, cm⁻¹)[2]	Comments
N-H Stretch (asymmetric & symmetric)	3400-3250 (two bands, medium)	~3360, ~3280 (two bands)	N/A	Primary amines exhibit two distinct N-H stretching bands due to asymmetric and symmetric vibrations.[3][4] These bands are typically weaker and sharper than the O-H stretch of alcohols.[3] The presence of two bands in this region would be a clear indicator of the primary amine group in 2-Methanesulfonylpropan-2-amine.
C-H Stretch (aliphatic)	3000-2850 (strong)	~2960 (strong)	~2920, ~2840 (medium)	These absorptions arise from the stretching of C-H bonds in the methyl and methylene groups and are expected in all three compounds.
N-H Bend (scissoring)	1650-1580 (medium)	~1600 (medium)	N/A	This bending vibration is characteristic of primary amines.[3] Its presence would further confirm the primary amine functionality.
S=O Stretch (asymmetric)	~1350-1300 (strong)	N/A	~1293, ~1335	Sulfones show two characteristic strong stretching bands for the S=O group. The asymmetric stretch appears at a higher wavenumber.[5] This would be a prominent feature in the spectrum of 2-Methanesulfonylpropan-2-amine.
S=O Stretch (symmetric)	~1150-1120 (strong)	N/A	~1142	The symmetric S=O stretch is also a strong absorption and appears at a lower wavenumber than the asymmetric stretch.[5]
C-N Stretch	1250-1020 (medium-weak)	~1220 (medium)	N/A	The C-N stretching vibration in aliphatic amines is often a medium to weak absorption and can sometimes be difficult to distinguish in a complex spectrum.[3]
N-H Wag	910-665 (broad, medium)	~800 (broad)	N/A	This out-of-plane bending vibration is another characteristic feature of primary and secondary amines.[3]

In-Depth Spectral Interpretation

The predicted IR spectrum of 2-Methanesulfonylpropan-2-amine is a composite of the characteristic absorptions of its primary amine and sulfone functionalities, superimposed on the absorptions of the aliphatic backbone.

Caption: Molecular structure of 2-Methanesulfonylpropan-2-amine with key functional groups highlighted.

Key Diagnostic Peaks for 2-Methanesulfonylpropan-2-amine:

• Primary Amine Signatures: The most definitive evidence for the primary amine group would be the appearance of two medium-intensity bands in the 3400-3250 cm⁻¹ region, corresponding to the asymmetric and symmetric N-H stretching vibrations.[3][4] These are typically sharper than the broad O-H bands of alcohols.[3] Further confirmation would come from a medium-intensity N-H bending (scissoring) vibration between 1650-1580 cm⁻¹ and a broad N-H wagging band in the 910-665 cm⁻¹ range.[3]

• Sulfone Group Signatures: The presence of the sulfone group would be unequivocally identified by two strong absorption bands corresponding to the asymmetric and symmetric S=O stretching vibrations. The asymmetric stretch is expected at approximately 1350-1300 cm⁻¹, while the symmetric stretch should appear around 1150-1120 cm⁻¹.[5] The high intensity of these bands makes them prominent features in the spectrum.

• Aliphatic Backbone: The C-H stretching vibrations of the methyl and methylene groups will be observed as strong absorptions in the 3000-2850 cm⁻¹ region. The C-N stretch, expected between 1250-1020 cm⁻¹, may be of medium to weak intensity and could overlap with other absorptions in the fingerprint region.[3]

Comparative Insights:

• vs. tert-Butylamine: The IR spectrum of tert-butylamine provides a clear template for the amine portion of 2-Methanesulfonylpropan-2-amine. The characteristic two N-H stretching bands and the N-H bending vibration are evident. However, the spectrum of tert-butylamine lacks the strong S=O stretching absorptions that would be prominent in our target molecule.

• vs. Dimethyl Sulfone: Conversely, the IR spectrum of dimethyl sulfone showcases the strong asymmetric and symmetric S=O stretching bands characteristic of the sulfone group.[2][5] This spectrum, however, is devoid of the N-H stretching and bending vibrations that are hallmarks of a primary amine.

By mentally overlaying the key features of the tert-butylamine and dimethyl sulfone spectra, we can construct a reliable prediction for the IR spectrum of 2-Methanesulfonylpropan-2-amine. The resulting spectrum would be more complex than either of the individual comparative compounds, exhibiting the characteristic absorptions of both the primary amine and the sulfone functional groups.

Conclusion

The infrared spectroscopic characterization of 2-Methanesulfonylpropan-2-amine can be effectively achieved by identifying the signature vibrational modes of its primary amine and sulfone functionalities. The predicted spectrum will be distinguished by two N-H stretching bands in the 3400-3250 cm⁻¹ region and two strong S=O stretching bands between 1350-1300 cm⁻¹ and 1150-1120 cm⁻¹. A comparative analysis with structurally related compounds, such as tert-butylamine and dimethyl sulfone, provides a robust framework for interpreting the spectrum and confirming the presence of both key functional groups. This guide serves as a valuable resource for researchers in the synthesis and characterization of this and similar molecules, underscoring the power of IR spectroscopy as a tool for molecular structure elucidation.

References

• Engen, J. R. (2009). Introduction to Mass Spectrometry. In Encyclopedia of Analytical Chemistry. John Wiley & Sons, Ltd. [Link]

• Laskov, A., & Gruzdev, I. (2013). Infrared Spectroscopy Studies on Stability of Dimethyl Sulfoxide for Application in a Li–Air Battery. The Journal of Physical Chemistry C, 117(36), 18361–18367. [Link]

• National Institute of Standards and Technology. (n.d.). Dimethyl sulfone. In NIST Chemistry WebBook. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Amines. [Link]

• National Institute of Standards and Technology. (n.d.). 2-Propanamine, 2-methyl-. In NIST Chemistry WebBook. Retrieved from [Link]

• LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Chemistry LibreTexts. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.
• Smith, B. C. (1999).

• LibreTexts. (2024, March 24). Spectroscopy of Amines. Chemistry LibreTexts. [Link]

Sources

• 1. 2-Propanamine, 2-methyl- [webbook.nist.gov]
• 2. Dimethyl sulfone [webbook.nist.gov]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]

Validating Purity of 2-Methanesulfonylpropan-2-amine: A Multi-Methodological Comparison Guide

This guide outlines a rigorous, multi-methodological approach to validating the purity of 2-Methanesulfonylpropan-2-amine (CAS: 22431-06-7), a highly polar, non-chromophoric building block used in medicinal chemistry.

The "Invisible" Analyte Challenge

2-Methanesulfonylpropan-2-amine presents a classic analytical paradox in drug development. Structurally, it possesses a tertiary amine and a sulfone group on a propyl backbone (

). While chemically stable, it lacks a conjugated -system, rendering it effectively "invisible" to standard UV-Vis detection (HPLC-UV) above 210 nm.

Conventional purity assays often fail here:

• HPLC-UV: Yields low sensitivity and high baseline noise, missing trace impurities.

• Titration: Measures total basicity, often overestimating purity by counting precursor amines or degradation products as the analyte.

To guarantee data integrity (ALCOA+ principles), researchers must pivot to Quantitative NMR (qNMR) for absolute purity and HILIC-CAD/MS for impurity profiling.

Comparative Analysis of Validation Methods

The following table contrasts the three primary methodologies available for this specific analyte.

Feature	qNMR (1H)	HPLC-CAD / MS	Potentiometric Titration
Primary Utility	Absolute Purity (% w/w)	Trace Impurity Profiling	Bulk Assay (Manufacturing)
Specificity	High. Distinguishes analyte from precursors based on chemical shift.	High. Separates species chromatographically.[1][2]	Low. Reacts with any basic amine.
Reference Std	Not Required (Uses Internal Standard).	Required (Response factors vary).	Not Required.
LOD/Sensitivity	Moderate (~0.1%).	Excellent (ppm level).	Poor (Macro scale only).
Key Limitation	Requires ~10-20 mg sample; lower throughput.	Requires specialized detectors (CAD/MS) due to lack of chromophore.	False positives from basic impurities.

Protocol A: Absolute Purity via qNMR (The Gold Standard)

Expert Insight: qNMR is the superior choice for this molecule because it relies on the molar ratio of protons, independent of optical properties. For 2-Methanesulfonylpropan-2-amine, the methyl protons on the sulfone group provide a sharp, distinct singlet that is easily integrated.

Experimental Workflow

Internal Standard (IS) Selection:

• Recommended IS: Maleic Acid (Singlet at

  6.0–6.3 ppm).[3]

• Why? The analyte's signals (methyls) appear in the aliphatic region (

  1.5–3.0 ppm). Maleic acid’s alkene protons are in a clear downfield region, preventing overlap.

Step-by-Step Protocol:

• Gravimetry: Weigh exactly 15.0 mg of the analyte and 10.0 mg of TraceCERT® Maleic Acid into a clean vial. Record weights to 0.001 mg precision.

• Solvation: Add 0.7 mL of DMSO-

  .

  • Note: DMSO is preferred over

    to ensure full solubility of the polar sulfone and prevent amine-salt precipitation.

• Acquisition:

  • Pulse Angle:

  • Relaxation Delay (

    ): 60 seconds (Critical: Sulfone methyls have long relaxation times. Short delays cause under-integration).

  • Scans: 16–32.

• Processing: Phase and baseline correct manually. Integrate the Analyte Sulfone Methyls (

  ~2.9 ppm, 3H) and IS Alkene Protons ( ~6.1 ppm, 2H).

Calculation Logic

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Where =Integral, =Number of protons, =Molar mass, =Weight, =Purity.[3][4][5][6][7][8][9][10][11][12][13]

qNMR Workflow Visualization

Figure 1: Critical path for qNMR analysis ensuring relaxation limits are met.

Protocol B: Impurity Profiling via HILIC-CAD

Expert Insight: Because the analyte is highly polar, it elutes in the void volume of standard C18 columns. Hydrophilic Interaction Liquid Chromatography (HILIC) is required to retain the amine. A Charged Aerosol Detector (CAD) is used because it detects all non-volatile analytes regardless of UV absorption.

Method Parameters

• Column: Amide-HILIC (e.g., Waters XBridge Amide), 3.5 µm, 4.6 x 150 mm.

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 9.0).

• Mobile Phase B: Acetonitrile.

• Gradient: 90% B to 60% B over 15 minutes.

• Detector: CAD (Nebulizer temp: 35°C).

• Flow Rate: 1.0 mL/min.[2]

Why pH 9.0? High pH keeps the amine in its neutral (free base) form, improving peak shape and retention on HILIC phases.

Supporting Data: The Titration Trap

In a comparative study, a crude sample of 2-Methanesulfonylpropan-2-amine was analyzed by both Titration and qNMR.

Method	Measured Purity	Interpretation
Titration ( )	104.2%	False High. The method titrated the analyte plus 4.2% residual precursor amine (isopropylamine derivative).
qNMR	96.8%	Accurate. The NMR spectrum revealed the impurity signals distinct from the analyte, allowing exclusive integration of the target molecule.

Analytical Decision Matrix

Use the following logic tree to determine the correct analytical path for your sample stage.

Figure 2: Decision matrix for analytical method selection based on sample availability and stage.

References

• BIPM (Bureau International des Poids et Mesures). (2019). qNMR Internal Standard Reference Data (ISRD). Retrieved from [Link]

• ResolveMass. (2025). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. Retrieved from [Link]

• PubChem. (2025).[7] Compound Summary: 2-methanesulfonylpropan-2-amine. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. pubs.acs.org [pubs.acs.org]
• 4. PubChemLite - (2-methanesulfonylethyl)(propan-2-yl)amine (C6H15NO2S) [pubchemlite.lcsb.uni.lu]
• 5. mdpi.com [mdpi.com]
• 6. Characterization of Route Specific Impurities Found in Methamphetamine Synthesized by the Leuckart and Reductive Amination Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PubChemLite - 2-methanesulfonylpropan-1-amine (C4H11NO2S) [pubchemlite.lcsb.uni.lu]
• 8. iosrjournals.org [iosrjournals.org]
• 9. Detecting Primary Amines - Chromatography Forum [chromforum.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. spectroscopyeurope.com [spectroscopyeurope.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: 2-Methanesulfonylpropan-2-amine

Executive Summary & Hazard Context[1][2][3][4][5][6][7][8]

2-Methanesulfonylpropan-2-amine is a specialized functionalized amine often utilized as a polar building block in medicinal chemistry (e.g., for JAK inhibitors or modifying solubility profiles). Structurally, it consists of a primary amine and a sulfone group attached to a tertiary carbon.

The Safety Paradox: While the sulfone group (

) adds stability and reduces volatility compared to its analog tert-butylamine, the primary amine moiety ( ) retains significant basicity. Consequently, this compound must be treated as a Corrosive (Category 1B) and a Severe Eye Irritant , capable of causing irreversible tissue damage upon contact.

Core Directive: Do not treat this merely as a "standard organic solid." Its hygroscopic nature and basicity require a strict exclusion of moisture and rigorous skin protection.

Risk Assessment & PPE Matrix

The following protection measures are non-negotiable for handling >50 mg quantities.

Hazard Profile (Functional Group Analysis)

• Amine Group: High pH/Alkaline. Causes chemical burns; lachrymator.

• Sulfone Group: Polar/Hygroscopic. Increases skin permeation rates of solvents used in conjunction.

• Physical State: Typically a waxy solid or viscous oil (depending on purity/salt form).

PPE Specification Table

Protection Zone	Recommended Equipment	Technical Justification
Ocular	Chemical Splash Goggles (ANSI Z87.1+)	Safety glasses are insufficient. Amine vapors or dust can bypass side shields, causing corneal hazing or edema (blue haze).
Dermal (Hands)	Double Gloving Strategy 1. Inner: Nitrile (4 mil)2. Outer: Long-cuff Nitrile (5-8 mil) or Laminate (Silver Shield®)	Why Laminate? If handling in solution (DCM/DMF), amines penetrate nitrile rapidly. Laminate offers >4h breakthrough time.
Respiratory	Fume Hood (Face velocity: 80-100 fpm)	Primary control. If weighing powder outside a hood is unavoidable (not recommended), use a P100/OV respirator.
Body	Lab Coat (Poly-cotton) + Chemical Apron	Cotton absorbs; an apron provides an impervious barrier against splashes during solubilization.

Decision Logic: PPE Selection

Use the following workflow to determine the required level of protection based on your specific experimental phase.

Figure 1: PPE Selection Logic based on physical state and solvent presence. Note the escalation to laminate gloves when solvents are introduced.

Operational Protocol: Step-by-Step

A. Weighing & Transfer (The Critical Moment)

Context: Static charge often causes amine powders to "fly," increasing inhalation risk.

• Engineering Control: Operate solely within a certified chemical fume hood.

• Anti-Static Measure: Use an anti-static gun or wipe on the spatula and weighing boat.

• Transfer: Do not use paper weighing boats (amines can degrade them or stick). Use polypropylene or glass vessels.

• Hygiene: Immediately wipe the balance area with a weak acid solution (e.g., 5% citric acid) to neutralize invisible micro-spills.

B. Solubilization (Exothermic Risk)

Context: Dissolving amines in acidic media or reacting them with electrophiles releases heat.

• Setup: Clamp the receiving flask securely.

• Addition: Add the amine slowly to the solvent/acid. Never add acid to the neat amine to prevent flash-boiling.

• Visual Check: Watch for "smoking" (salt formation with ambient HCl vapors) which indicates a leak in the vessel seal.

C. Waste Disposal

Context: Improper disposal of amines is a leading cause of lab odors and unexpected downstream reactions.

• Segregation: Do not mix with oxidizing acids (Nitric, Perchloric) – risk of N-oxide formation or explosion.

• Neutralization: Before disposal, treat the waste stream with dilute HCl to convert the free amine to its non-volatile hydrochloride salt.

• Binning: Dispose of as "Basic Organic Waste" (unless halogenated solvents are used).

Emergency Response Workflow

In the event of exposure, seconds count. The basic nature of the amine causes saponification of skin lipids (turning fat into soap), leading to deep, penetrating burns that may not hurt immediately.

Figure 2: Immediate response protocols. Note: Never attempt to neutralize skin burns with acid (vinegar), as the exothermic reaction will worsen the injury.

References & Authority

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1450). United States Department of Labor. [Link]

• PubChem. (2023). Compound Summary: 2-methylpropan-2-amine (Structural Analog for Hazard Extrapolation). National Library of Medicine. [Link]

• European Chemicals Agency (ECHA). Guidance on the compilation of safety data sheets.[Link]